Cas no 2228882-10-6 (methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2228882-10-6
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 6200510
• PubChem ID: 165967888
• Update Time: 2025-10-28

methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate
• EN300-1976875
• 2228882-10-6

• Inchi： 1S/C10H10ClFO3/c1-15-10(14)5-9(13)6-2-7(11)4-8(12)3-6/h2-4,9,13H,5H2,1H3
• InChI Key： HHMYSLIWBGWEED-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(CC(=O)OC)O)F

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate

Introduction to Methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate (CAS No. 2228882-10-6)

Methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate (CAS No. 2228882-10-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, is being explored for its potential applications in drug synthesis and molecular biology studies. The presence of both chloro and fluorine substituents in its aromatic ring makes it a particularly intriguing subject for researchers seeking novel bioactive molecules.

The compound's molecular structure, featuring a hydroxypropanoate side chain, contributes to its versatility in chemical reactions. This feature allows for further functionalization, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The combination of these structural elements not only enhances its reactivity but also opens up possibilities for diverse biological activities.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. Methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate has been studied for its potential role in inhibiting key enzymes and receptors involved in metabolic disorders, inflammation, and even certain types of cancer. Its ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its synthetic accessibility. Researchers have developed efficient methods for producing Methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate through multi-step organic synthesis, which includes key steps such as chlorination, fluorination, and esterification. These synthetic routes highlight the compound's feasibility for large-scale production, which is crucial for both preclinical and clinical studies.

The pharmacological properties of Methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate have been the focus of several recent studies. For instance, researchers have demonstrated its potential as a kinase inhibitor by binding to specific tyrosine kinase domains. This interaction can lead to the disruption of signaling pathways that are often dysregulated in disease states. Additionally, preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory effects by modulating the activity of nuclear factor kappa B (NF-κB), a critical transcription factor involved in inflammatory responses.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The presence of both chlorine and fluorine atoms in Methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate not only enhances its lipophilicity but also improves its metabolic stability, which are essential characteristics for any drug candidate. These properties make it an attractive scaffold for designing next-generation therapeutics that can achieve better pharmacokinetic profiles.

In conclusion, Methyl 3-(3-chloro-5-fluorophenyl)-3-hydroxypropanoate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and promising pharmacological properties position it as a valuable compound for further research and development. As scientists continue to explore new frontiers in drug discovery, this molecule stands out as a beacon of innovation with the potential to address some of the most pressing health challenges of our time.